Cas no 132835-03-1 (3-Oxepanone, 7-hexyl-2-propyl-, (2R,7R)-rel-)

• Product Name: 3-Oxepanone, 7-hexyl-2-propyl-, (2R,7R)-rel-
• CAS No: 132835-03-1
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 1236135
• PubChem ID: 14701295
• Update Time: 2025-04-20

3-Oxepanone, 7-hexyl-2-propyl-, (2R,7R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Oxepanone, 7-hexyl-2-propyl-, (2R,7R)-rel-
• 132835-03-1
• DTXSID301276811
• rel-(2R,7R)-7-Hexyl-2-propyl-3-oxepanone

• Inchi： 1S/C15H28O2/c1-3-5-6-7-10-13-11-8-12-14(16)15(17-13)9-4-2/h13,15H,3-12H2,1-2H3/t13-,15-/m1/s1
• InChI Key： JKABLBOCJRQQLL-UKRRQHHQSA-N
• SMILES： O1[C@H](CCC)C(CCC[C@H]1CCCCCC)=O

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų